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Compound of Interest

Compound Name: 3-Bromo-1,2-propanediol

Cat. No.: B131886

Technical Overview of 3-Bromo-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 3-Bromo-1,2-propanediol, a key
reagent in various chemical syntheses. The information is presented to be a quick and reliable
reference for laboratory and development settings.

Physicochemical Properties

3-Bromo-1,2-propanediol, also known as a-Glycerol bromohydrin, is a brominated
hydrocarbon.[1][2] It functions as a protecting group reagent for carbonyl functions and has
applications related to glycerol kinase substrate specificity.[2][3]

The fundamental molecular attributes of this compound are summarized below.
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Property Value Source
Molecular Formula C3H7BrOz [L112113]141[5]
Molecular Weight 154.99 g/mol (12131141061
CAS Number 4704-77-2 [L1121131141[5][6]

Clear colorless to yellowish
Appearance ) o [2][5]
viscous liquid

Density 1.771 g/mL at 25 °C
Boiling Point 72-75 °C at 0.2 mmHg
Refractive Index n20/D 1.518

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the common name of the compound
and its primary molecular identifiers.

(S-Bromo-l,z-propanedioD

is described by |s described by “\is identified by

Molecular Formula Molecular Weight CAS Number
CsH7BrO2 154.99 g/mol 4704-77-2

Click to download full resolution via product page

Caption: Core molecular identifiers for 3-Bromo-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_2-propanediol
https://m.chemicalbook.com/ProductChemicalPropertiesCB5145652_EN.htm
https://www.scbt.com/p/3-bromo-1-2-propanediol-4704-77-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4704772&Mask=200
https://www.thermofisher.com/order/catalog/product/209850050
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_2-propanediol
https://m.chemicalbook.com/ProductChemicalPropertiesCB5145652_EN.htm
https://www.scbt.com/p/3-bromo-1-2-propanediol-4704-77-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4704772&Mask=200
https://www.chemeo.com/cid/27-084-9/3-Bromo-1-2-propanediol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_2-propanediol
https://m.chemicalbook.com/ProductChemicalPropertiesCB5145652_EN.htm
https://www.scbt.com/p/3-bromo-1-2-propanediol-4704-77-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4704772&Mask=200
https://www.thermofisher.com/order/catalog/product/209850050
https://www.chemeo.com/cid/27-084-9/3-Bromo-1-2-propanediol
https://m.chemicalbook.com/ProductChemicalPropertiesCB5145652_EN.htm
https://www.thermofisher.com/order/catalog/product/209850050
https://www.benchchem.com/product/b131886?utm_src=pdf-body-img
https://www.benchchem.com/product/b131886?utm_src=pdf-body
https://www.benchchem.com/product/b131886?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 3-Bromo-1,2-propanediol | C3H7BrO2 | CID 20827 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 3-BROMO-1,2-PROPANEDIOL CAS#: 4704-77-2 [m.chemicalbook.com]
3. scbt.com [scbt.com]
4. 3-Bromo-1,2-propanediol [webbook.nist.gov]

5. 3-Bromo-1,2-propanediol, 97% 5 mL | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

6. 3-Bromo-1,2-propanediol (CAS 4704-77-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

To cite this document: BenchChem. [3-Bromo-1,2-propanediol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131886#3-bromo-1-2-propanediol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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